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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B13833351

An In-depth Technical Guide to Acid Yellow 61

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acid Yellow 61, identified by the Colour Index (C.I.) number 18968 and CAS number 12217-
38-8, is a synthetic monoazo dye.[1][2] Primarily utilized in the textile and leather industries for
coloration, its application in biomedical research and drug development is not documented in
publicly available literature. This guide provides a comprehensive overview of the known
synonyms, chemical and physical properties, and relevant experimental protocols related to
Acid Yellow 61. It is intended to serve as a foundational resource for professionals requiring
technical information on this compound, while also clearly delineating the current gaps in
scientific knowledge, particularly concerning its biological activity and toxicological profile.

Nomenclature and Synonyms

Acid Yellow 61 is known by a multitude of synonyms and trade names, reflecting its
widespread use as a commercial dye. A structured compilation of these names is essential for
accurate identification and literature review.
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Identifier Type Name/Value

Benzenesulfonic acid, 2,5-dichloro-4-[4,5-
dihydro-3-methyl-5-ox0-4-[[2-
[(ethylphenylamino)sulfonyl]phenyl]lazo]-1H-

Chemical Name

pyrazol-1-yl]-, sodium salt

C.l. Name Acid Yellow 61

C.I. Number 18968

CAS Number 12217-38-8

Molecular Formula C24H20CI2N5Na06S2
EINECS Number 235-397-1

Weak Acid Yellow GW, Weak Acid Yellow P-L,
Acid Brilliant Yellow PL, Aminyl Yellow E-G,
Eniacid Yellow 3GP, Eriosin Fast Yellow P,
Euramina Yellow C 2G, Lerui Acid Yellow P-L,

Trade Names Midlon Fast Yellow E, Mitsui Nylon Fast Yellow
G, Sandolan Fast Yellow P-L, Suminol Fast
Yellow G, Supramin Yellow GW, Telon Yellow
GW, Tertracid Fast Yellow T, Triacid Fast Yellow
GW

Physicochemical and Toxicological Properties

A summary of the available quantitative data for Acid Yellow 61 is presented below. It is
important to note that comprehensive toxicological data, such as a specific LD50 value, and
detailed spectral characteristics like absorption maximum (Amax) and molar absorptivity, are
not readily available in the reviewed literature.
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Property Value

Molecular Weight 632.47 g/mol [1][2]
Appearance Yellow powder[1][2]
Water Solubility 35 g/L at 90 °C[1][2]
LogP (Octanol-Water Partition Coefficient) 6.64990

Polar Surface Area (PSA) 168.73 A2

Data not available. General hazards for azo
dyes include potential for skin sensitization and,
for some, the release of carcinogenic aromatic
Toxicological Information amines under reductive conditions.[3] A safety
data sheet for a product named "Acid Dye Sun

Yellow" indicates it may be harmful if swallowed.

[4]

Biological Activity and Signaling Pathways

A thorough review of scientific literature reveals no documented studies on the involvement of
Acid Yellow 61 in any biological signaling pathways. Its primary application remains in the
industrial dyeing of materials such as wool, silk, and polyamide fibers.[1][2] For professionals in
drug development, the absence of data on its interaction with biological systems is a critical
consideration. The potential for azo dyes to undergo reductive cleavage into aromatic amines,
some of which are known carcinogens, is a general toxicological concern for this class of
compounds.[3] However, specific studies on the genotoxicity or carcinogenicity of Acid Yellow
61 have not been identified.

Experimental Protocols

While specific experimental protocols detailing the use of Acid Yellow 61 in a research context
are scarce, general methodologies for the synthesis, analysis, and application of acid azo dyes
are well-established.

Synthesis of Acid Yellow 61
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The manufacturing process for Acid Yellow 61 involves a two-step diazotization and coupling
reaction.[1][2]

» Diazotization: 2-Amino-N-ethyl-N-phenylbenzenesulfonamide is treated with a source of
nitrous acid (typically sodium nitrite in an acidic medium) at low temperatures (0-5 °C) to

form a diazonium salt.

e Coupling: The resulting diazonium salt is then coupled with 2,5-Dichloro-4-(3-methyl-5-oxo-
4,5-dihydropyrazol-1-yl)benzenesulfonic acid to form the final Acid Yellow 61 molecule.[1][2]

General Protocol for Dyeing Wool with Acid Dyes

This protocol is a generalized procedure for applying acid dyes to protein fibers like wool and
can be adapted for Acid Yellow 61.

o Preparation of the Dye Bath: Dissolve the required amount of Acid Yellow 61 powder in hot
water to create a stock solution. Add the stock solution to a larger dye pot containing enough
water to allow the textile to move freely.

 Acidification: Add an acid, such as acetic acid or citric acid, to the dye bath to achieve a pH
between 4 and 6. This is crucial for the binding of the acid dye to the amino groups in the
wool fibers.

e Dyeing Process: Introduce the pre-wetted wool into the dye bath. Gradually heat the bath to
a near-boiling temperature (around 85-95°C) and maintain this temperature for 30-60

minutes, stirring gently to ensure even dye uptake.

e Rinsing and Drying: Allow the dye bath to cool before removing the wool. Rinse the dyed
wool with water until the water runs clear, and then dry.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

A general HPLC method for the analysis of acid dyes in various matrices can be adapted for
Acid Yellow 61.
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o Sample Preparation: Depending on the matrix, this may involve solvent extraction, solid-
phase extraction, or simple dilution.

o Chromatographic Conditions:
o Column: Areverse-phase C18 column is typically used.

o Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium
acetate) and an organic solvent (e.g., acetonitrile or methanol) is common.

o Detection: A photodiode array (PDA) detector can be used to monitor the absorbance at
the dye's Amax (if known) or across a spectral range. Mass spectrometry (MS) can be
coupled with HPLC for definitive identification.

Diagrams
Nomenclature and Identification of Acid Yellow 61
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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